N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide

• IUPAC Name: N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide
• InChI: InChI=1S/C24H25NO2/c1-4-19-10-14-22(15-11-19)27-16-20-8-12-21(13-9-20)24(26)25-23-17(2)6-5-7-18(23)3/h5-15H,4,16H2,1-3H3,(H,25,26)
• InChI Key: IRZGGPKQLQGRMM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)NC3=C(C=CC=C3C)C
• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol

Description

N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide, also known as GW501516, is a synthetic drug that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed as a potential treatment for metabolic and cardiovascular diseases, but its use was discontinued due to safety concerns. Despite this, GW501516 has gained popularity among athletes and bodybuilders as a performance-enhancing drug.

Mechanism of Action

N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates gene expression involved in lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, which can improve insulin sensitivity and reduce fat accumulation. Additionally, N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide has been shown to increase endurance and reduce muscle damage in animal models.
Biochemical and Physiological Effects
N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide has been shown to have several biochemical and physiological effects, including increased fatty acid oxidation, glucose uptake, and endurance. It has also been shown to reduce inflammation and oxidative stress in animal models. However, its use in humans has been discontinued due to safety concerns.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide has several advantages for lab experiments, including its ability to activate PPARδ and improve metabolic function in animal models. However, its use in humans has been discontinued due to safety concerns, which limits its potential for clinical translation.

Future Directions

Despite its discontinued use in humans, N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide continues to be studied for its potential therapeutic effects in various diseases. Future research directions include developing safer and more effective PPARδ agonists, studying the long-term effects of N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide in animal models, and exploring its potential for use in combination with other therapies. Additionally, further research is needed to understand the mechanisms underlying its potential carcinogenic effects and to develop strategies to mitigate these risks.

Scientific Research Applications

N-(2,6-dimethylphenyl)-4-[(4-ethylphenoxy)methyl]benzamide has been studied for its potential therapeutic effects in various diseases, including diabetes, obesity, and cardiovascular diseases. It has been shown to improve insulin sensitivity, increase glucose uptake in skeletal muscle, and reduce inflammation in animal models. However, its use in humans has been discontinued due to safety concerns, including the development of cancer in animal studies.